Cas no 2228662-85-7 (2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile)

• Product Name: 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile
• CAS No: 2228662-85-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5807765
• PubChem ID: 165882444
• Update Time: 2023-12-27

2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile
• EN300-1833664
• 2228662-85-7

• Inchi： 1S/C8H10N2O/c1-6-7(4-10-11-6)8(2,3)5-9/h4H,1-3H3
• InChI Key： JRWASVHGECQVKG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(C#N)(C)C

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles